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Compound of Interest

Compound Name: Thidiazuron-D5

Cat. No.: B15622081 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and degradation

characteristics of Thidiazuron-D5 (TDZ-D5). Given that TDZ-D5 is an isotopically labeled

variant of Thidiazuron (TDZ), its chemical stability and degradation pathways are considered

analogous to the parent compound. This document synthesizes available data on the

persistence, transformation, and ultimate fate of TDZ under various environmental conditions.

Chemical Identity and Properties
Thidiazuron-D5 is a deuterated analog of Thidiazuron, a synthetic phenylurea compound with

cytokinin-like activity. The deuterium labeling is typically on the phenyl ring, providing a stable

internal standard for analytical quantification.
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Property Value Reference

Chemical Name
1-Phenyl-d5-3-(1,2,3-

thiadiazol-5-yl)urea
[1](2)

CAS Number

Not widely available; 51707-

55-2 for non-labeled

Thidiazuron

[3](4)

Molecular Formula C₉H₃D₅N₄OS [1](2)

Molecular Weight 225.28 g/mol [1](2)

Appearance
White to beige crystalline

powder
[5](6)

Melting Point
210.5 - 212.5 °C

(decomposes)
[7](8)

Water Solubility
Sparingly soluble (31 mg/L at

25°C)
[9](10)

Vapor Pressure 2.3 x 10⁻¹¹ mm Hg at 25°C [7](8)

Log Kow (Octanol-Water

Partition Coefficient)
1.77 [5](6)

Stability of Thidiazuron-D5
The stability of Thidiazuron has been evaluated under various conditions, including hydrolysis,

photolysis, and thermal stress.

Hydrolytic Stability
Thidiazuron is stable to hydrolysis in aqueous solutions. Studies have shown that it does not

undergo significant degradation at environmentally relevant pH values.

Table 1: Hydrolytic Stability of Thidiazuron
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pH Temperature Duration Degradation Reference

5 - 9
Room

Temperature
Not Specified

Hydrolytically

stable
[5](6)

Experimental Protocol: Hydrolysis Study (General)

A typical hydrolysis study is conducted following OECD Guideline 111.

Preparation

Incubation

Sampling & Analysis

Data Analysis

Thidiazuron-D5 Stock Solution

Incubate solutions in the dark
at a constant temperature (e.g., 50°C)

Sterile Aqueous Buffers
(pH 4, 7, 9)

Collect samples at
predetermined intervals

Analyze by HPLC or LC-MS/MS
for parent compound and degradants

Determine degradation kinetics
and half-life

Click to download full resolution via product page

General workflow for a hydrolysis stability study.
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Photolytic Stability
Thidiazuron is susceptible to degradation by light, particularly in aqueous environments.

Photolysis is a significant degradation pathway.

Table 2: Photolytic Degradation of Thidiazuron in Water

Condition Half-life
Degradation
Products

Reference

pH-dependent

photolysis in water
1-2 hours

Two photoproducts,

including 1-phenyl-3-

(1,2,5-thiadiazol-3-

yl)urea

[5](6)

Experimental Protocol: Aqueous Photolysis Study (General)

Aqueous photolysis studies are generally performed according to OECD Guideline 316.
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Experimental Setup

Exposure

Analysis

Prepare aqueous solution
of Thidiazuron-D5

Place solution in a
photoreactor with a light source

(e.g., Xenon lamp)
Prepare dark control samples

Irradiate samples with light
of a specific wavelength and intensity

Incubate dark controls
at the same temperature

Collect samples from both
irradiated and dark control

groups at time intervals

Analyze by HPLC or LC-MS/MS
to quantify parent compound
and identify photoproducts

Click to download full resolution via product page

General workflow for an aqueous photolysis study.

Thermal Stability
Thidiazuron is generally stable at normal temperatures and pressures.[5] An accelerated

stability study showed no degradation after 14 days at 54°C.[5]

Table 3: Thermal Stability of Thidiazuron

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.benchchem.com/product/b15622081?utm_src=pdf-body-img
https://www.semanticscholar.org/paper/High-Performance-Liquid-Chromatography-Method-for-Hu-Hu/c7798ce8495ada36d9f3c6a3f8bba32a5765c61e
https://www.semanticscholar.org/paper/High-Performance-Liquid-Chromatography-Method-for-Hu-Hu/c7798ce8495ada36d9f3c6a3f8bba32a5765c61e
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Temperature Duration Degradation Reference

54°C 14 days
No degradation

observed
[5](6)

Degradation of Thidiazuron-D5 in the Environment
The environmental fate of Thidiazuron is primarily influenced by microbial degradation in soil

and photolysis in water.

Soil Degradation
Thidiazuron degrades slowly in soil, with its persistence being dependent on soil type and

environmental conditions.

Table 4: Aerobic Soil Metabolism Half-lives of Thidiazuron

Soil Type/Location Half-life (days) Reference

Four different soils (aerobic) 140 - 436 [5](6)

Terrestrial field (California) 237 [5](6)

Terrestrial field (Florida) 173 [5](6)

Terrestrial field (North

Carolina)
161 [5](6)

Tobacco fields (China) 9.76 - 12.60 [11](12)

Experimental Protocol: Aerobic Soil Metabolism Study (General)

Aerobic soil metabolism studies are typically conducted based on OECD Guideline 307.
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Preparation

Treatment

Incubation

Analysis

Characterize and sieve fresh soil

Adjust soil moisture to a
specific percentage of field capacity

Pre-incubate soil to stabilize
microbial activity

Apply ¹⁴C-labeled or non-labeled
Thidiazuron-D5 to soil samples

Incubate in the dark at a
controlled temperature and aeration

Use traps for volatile organics
and ¹⁴CO₂

Collect soil samples at intervals

Extract soil samples with
appropriate solvents

Analyze extracts by LSC, HPLC, or LC-MS/MS Determine non-extractable residues

Click to download full resolution via product page

General workflow for an aerobic soil metabolism study.
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Degradation Pathways and Metabolites
The degradation of Thidiazuron involves several transformation products, primarily through

hydroxylation and cleavage of the urea bridge.

Key Metabolites:

4-Hydroxyphenyl thidiazuron: A major metabolite found in goat and hen excreta, milk, eggs,

and tissues.[5]

Phenylurea: Detected in goat urine.[5]

1-phenyl-3-(1,2,5-thiadiazol-3-yl)urea: A photoisomer formed during photolysis.[5]

3-hydroxy-thidiazuron: Identified as a metabolite in kiwifruits.[13](14)

Thidiazuron-4-O-β-d-glucoside and Thidiazuron-3-O-β-d-glucoside: Glucoside conjugates

identified in kiwifruits.[13](14)

Photolysis

Metabolism (Plants/Animals/Microorganisms)

Thidiazuron-D5

1-phenyl-3-(1,2,5-thiadiazol-3-yl)urea

Sunlight

4-Hydroxyphenyl thidiazuronHydroxylation

3-Hydroxyphenyl thidiazuron
Hydroxylation

Phenylurea

Cleavage

Thidiazuron-4-O-β-d-glucoside
Conjugation

Thidiazuron-3-O-β-d-glucoside
Conjugation
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Simplified degradation pathway of Thidiazuron.

Analytical Methodologies
The analysis of Thidiazuron-D5 and its metabolites is typically performed using high-

performance liquid chromatography (HPLC) coupled with ultraviolet (UV) or mass spectrometry

(MS) detection.

Experimental Protocol: Sample Analysis (General)

Extraction: Samples (soil, water, biological matrices) are extracted with a suitable organic

solvent, such as acetonitrile or methanol.

Cleanup: The extracts may require a cleanup step, such as solid-phase extraction (SPE) with

C18 or Florisil cartridges, to remove interfering substances.[15](16)

Analysis: The cleaned-up extracts are analyzed by HPLC or LC-MS/MS. A C18 column is

commonly used for chromatographic separation.[15](16) Thidiazuron-D5 serves as an

internal standard for the accurate quantification of the non-labeled compound.
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Sample (Soil, Water, etc.)

Solvent Extraction
(e.g., Acetonitrile)

Solid-Phase Extraction (SPE)
(e.g., C18 Cartridge)

LC-MS/MS Analysis

Quantification of Analytes

Click to download full resolution via product page

General analytical workflow for Thidiazuron.

Conclusion
Thidiazuron-D5, like its non-labeled counterpart, is a relatively persistent molecule in the

environment, particularly in soil under aerobic conditions. It is stable to hydrolysis but is

susceptible to rapid degradation by photolysis in aqueous environments. The primary

degradation pathways involve phototransformation, microbial degradation in soil, and metabolic

transformation in living organisms, leading to the formation of hydroxylated derivatives,

cleavage products, and conjugates. The use of Thidiazuron-D5 as an internal standard is

crucial for the accurate quantification of Thidiazuron residues in environmental and biological

samples. Further research is warranted to fully elucidate the degradation kinetics under a wider

range of environmental conditions and to identify all transformation products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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